![molecular formula C15H16N2O2 B271419 [(1-Ethyl-2-methyl-3-acetyl-1H-indole-5-yl)oxy]acetonitrile](/img/structure/B271419.png)
[(1-Ethyl-2-methyl-3-acetyl-1H-indole-5-yl)oxy]acetonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[(1-Ethyl-2-methyl-3-acetyl-1H-indole-5-yl)oxy]acetonitrile is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. The compound is also known as EMAI-OAcN and is a derivative of indole. It has been extensively studied for its biological and pharmacological properties.
Mechanism of Action
The mechanism of action of EMAI-OAcN is not fully understood. However, it has been suggested that the compound may act by inhibiting certain enzymes or by binding to specific receptors in the body. It has also been suggested that EMAI-OAcN may induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
EMAI-OAcN has been found to have various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis. The compound has also been found to have anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines. Additionally, EMAI-OAcN has been shown to inhibit the replication of certain viruses.
Advantages and Limitations for Lab Experiments
EMAI-OAcN has several advantages for lab experiments. It is a stable compound and can be easily synthesized in the laboratory. The compound is also relatively inexpensive, making it a cost-effective option for researchers. However, the limitations of EMAI-OAcN include its complex synthesis process and the need for skilled chemists to carry out the reaction.
Future Directions
There are several future directions for the study of EMAI-OAcN. One potential area of research is the development of EMAI-OAcN derivatives with improved pharmacological properties. Another area of research is the study of the compound's potential use in the treatment of neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of EMAI-OAcN and its potential applications in various areas of scientific research.
Conclusion:
In conclusion, EMAI-OAcN is a chemical compound that has gained significant attention in the field of scientific research. The compound has potential applications in various areas, including cancer treatment, anti-inflammatory therapy, and antiviral therapy. While the compound has several advantages for lab experiments, its complex synthesis process and the need for skilled chemists to carry out the reaction are limitations. However, there are several future directions for the study of EMAI-OAcN, and further research is needed to fully understand its potential applications in various areas of scientific research.
Synthesis Methods
The synthesis method of EMAI-OAcN involves the reaction of 5-hydroxyindole with ethyl 2-bromoacetate, followed by the reaction of the resulting product with acetic anhydride and sodium acetate. The final product is obtained by the reaction of the intermediate with acetonitrile. The synthesis of EMAI-OAcN is a complex process and requires skilled chemists to carry out the reaction.
Scientific Research Applications
EMAI-OAcN has been studied for its potential applications in various areas of scientific research. It has been found to have antitumor, anti-inflammatory, and antiviral properties. The compound has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
Molecular Formula |
C15H16N2O2 |
---|---|
Molecular Weight |
256.3 g/mol |
IUPAC Name |
2-(3-acetyl-1-ethyl-2-methylindol-5-yl)oxyacetonitrile |
InChI |
InChI=1S/C15H16N2O2/c1-4-17-10(2)15(11(3)18)13-9-12(19-8-7-16)5-6-14(13)17/h5-6,9H,4,8H2,1-3H3 |
InChI Key |
OCMMRGGRWFLTKW-UHFFFAOYSA-N |
SMILES |
CCN1C(=C(C2=C1C=CC(=C2)OCC#N)C(=O)C)C |
Canonical SMILES |
CCN1C(=C(C2=C1C=CC(=C2)OCC#N)C(=O)C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.